Cas no 2565-21-1 (1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-)

1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- structure
2565-21-1 structure
Product Name:1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
CAS No:2565-21-1
MF:C12H20O3
MW:212.285404205322
CID:255291
PubChem ID:75719
Update Time:2025-04-19

1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
    • 1,2,3-tris(prop-2-enoxy)propane
    • 1-Propene, 3,3',3''-(1,2,3-propanetriyltris(oxy))tris-
    • 3,3',3''-(1,2,3-Propanetriyltris(oxy))trispropene
    • 3-{[1,3-bis(prop-2-en-1-yloxy)propan-2-yl]oxy}prop-1-ene
    • AI3-15644
    • Propane, 1,2,3-tris(allyloxy)-
    • EINECS 219-890-9
    • 1-Propene, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
    • NS00027933
    • DTXSID8062525
    • UNII-P6GGC35VGM
    • 2565-21-1
    • 1,2,3-triallyloxypropane
    • 1,2,3-tris-(allyloxy)-propane
    • P6GGC35VGM
    • 3,3',3''-[1,2,3-Propanetriyltris(oxy)]trispropene
    • SCHEMBL151203
    • Inchi: 1S/C12H20O3/c1-4-7-13-10-12(15-9-6-3)11-14-8-5-2/h4-6,12H,1-3,7-11H2
    • InChI Key: BXZCTALFGYLMTD-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(COCC=C)COCC=C

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.917
  • Boiling Point: 256.1°Cat760mmHg
  • Flash Point: 93.4°C
  • Refractive Index: 1.448
  • PSA: 27.69
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